2,3-Diacetoxypropanoic acid

• Molecular Formula: C7H10O6
• Molecular Weight: 190.15 g/mol
• IUPAC Name: 2,3-diacetyloxypropanoic acid
• InChI: InChI=1S/C7H10O6/c1-4(8)12-3-6(7(10)11)13-5(2)9/h6H,3H2,1-2H3,(H,10,11)
• InChI Key: DBCZFJFZKAQGSL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(C(=O)O)OC(=O)C

Description

2,3-Diacetoxypropanoic acid is a useful research compound. Its molecular formula is C7H10O6 and its molecular weight is 190.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetyl chloride (500 ml) was added dropwise without stirring to the gummy like mass of lithium 2,3-dihyroxypropanoate (13) (171 g, 1.51 mole). The gummy like mass dissolved slowly and the mixture was left for 24 h at ambient temperature. Then the mixture was stirred and heated to reflux for 6 h. After cooling the mixture was diluted with ethyl acetate (700 ml) and filtered through a tight glass filter (por. G4). The filtrate was evaporated to a oil, which was dissolved in ethyl acetate (750 ml) and washed with water (2×70 ml, pH=2). After drying over magnesium sulfate and treatment with activated charcoal (1.5 g) the mixture was filtered. The filtrate was evaporated to a light orange coloured oil. Yield (crude) 218 g (75%).